Cas no 1934681-58-9 (4,5-Dibromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole)

4,5-Dibromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole structure
1934681-58-9 structure
Product Name:4,5-Dibromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole
CAS No:1934681-58-9
MF:C5H3Br2F3N2
MW:307.8939
CID:4740445
Update Time:2020-08-27

4,5-Dibromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 4,5-Dibromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole
    • Inchi: 1S/C5H3Br2F3N2/c1-12-4(7)2(6)3(11-12)5(8,9)10/h1H3
    • InChI Key: AVQZLXDPGOYCHP-UHFFFAOYSA-N
    • SMILES: BrC1=C(N(C([H])([H])[H])N=C1C(F)(F)F)Br

Computed Properties

  • Exact Mass: 307.85946 g/mol
  • Monoisotopic Mass: 305.86151 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 175
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.8
  • Molecular Weight: 307.89
  • XLogP3: 2.9
Recommended suppliers
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD